Cas no 102571-35-7 (Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1))
102571-35-7 structure
Product Name:Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1)
CAS No:102571-35-7
MF:C15H25IN2OS
MW:408.34127497673
CID:188370
PubChem ID:59522
Update Time:2025-04-19
Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1)
- 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methyl-azanium iodide
- 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium,iodide
- [2-(4-Acetylamino-phenylmercapto)-aethyl]-diaethyl-methyl-ammonium, Jodid
- [2-(4-acetylamino-phenylsulfanyl)-ethyl]-diethyl-methyl-ammonium, iodide
- AC1L1RDZ
- AC1Q1TIA
- ACMC-1BQXG
- AMMONIUM, (2-(p-ACETAMIDOPHENYL)THIOETHYL)DIETHYLMETHYL-, IODIDE
- CTK4A1219
- USAF A-12627
- 2-(4-acetamidophenyl)sulfanylethyl-diethylmethyl-azanium iodide
- 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium;iodide
- N,N-Diethyl-beta-(p-acetamidophenylthio)ethylamine methiodide
- 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium iodide
- 102571-35-7
-
- Inchi: 1S/C15H24N2OS.HI/c1-5-17(4,6-2)11-12-19-15-9-7-14(8-10-15)16-13(3)18;/h7-10H,5-6,11-12H2,1-4H3;1H
- InChI Key: IDRVTRIJGYFJBL-UHFFFAOYSA-N
- SMILES: [I-].S(C1C=CC(=CC=1)NC(C)=O)CC[N+](C)(CC)CC
Computed Properties
- Exact Mass: 382.8772
- Monoisotopic Mass: 408.07323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 31.17
Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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